Cas no 1448077-23-3 (1-cyclopentyl-3-2-methoxy-2-(thiophen-3-yl)ethylurea)

• Product Name: 1-cyclopentyl-3-2-methoxy-2-(thiophen-3-yl)ethylurea
• CAS No: 1448077-23-3
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 5996871
• PubChem ID: 71804802
• Update Time: 2025-11-05

1-cyclopentyl-3-2-methoxy-2-(thiophen-3-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-2-methoxy-2-(thiophen-3-yl)ethylurea
• 1448077-23-3
• 1-cyclopentyl-3-[2-methoxy-2-(thiophen-3-yl)ethyl]urea
• 1-cyclopentyl-3-(2-methoxy-2-(thiophen-3-yl)ethyl)urea
• AKOS024557207
• 1-cyclopentyl-3-(2-methoxy-2-thiophen-3-ylethyl)urea
• F6420-0451

• Inchi： 1S/C13H20N2O2S/c1-17-12(10-6-7-18-9-10)8-14-13(16)15-11-4-2-3-5-11/h6-7,9,11-12H,2-5,8H2,1H3,(H2,14,15,16)
• InChI Key： YNMMINXVNOESQB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(NC1CCCC1)=O)OC

Computed Properties

• Exact Mass: 268.12454906g/mol
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.6Ų

Additional information on 1-cyclopentyl-3-2-methoxy-2-(thiophen-3-yl)ethylurea

1-Cyclopentyl-3-(2-Methoxy-2-(Thiophen-3-Yl)Ethyl)Urea: A Comprehensive Overview

1-Cyclopentyl-3-(2-Methoxy-2-(Thiophen-3-Yl)Ethyl)Urea, also known by its CAS number CAS 1448077-23-3, is a complex organic compound with a unique structure that combines a cyclopentyl group, a thiophene ring, and a urea moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, particularly in drug discovery and materials science. The molecule's structure is characterized by the presence of a thiophene ring, which is known for its aromaticity and electron-withdrawing properties, making it a valuable component in designing bioactive molecules.

The synthesis of 1-Cyclopentyl-3-(2-Methoxy-2-(Thiophen-3-Yl)Ethyl)Urea involves a multi-step process that typically includes the preparation of intermediate compounds such as thiophene derivatives and urea precursors. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the compound's structure.

The biological activity of CAS 1448077-23-3 has been extensively studied in recent years. Research indicates that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. A study conducted at the University of California, Los Angeles (UCLA), revealed that the compound can inhibit the production of reactive oxygen species (ROS), which are implicated in various diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, preliminary in vitro studies suggest that this compound may also possess anti-cancer properties by inducing apoptosis in cancer cells.

In addition to its biological applications, 1-Cyclopentyl-3-(2-Methoxy-2-(Thiophen-3-Yl)Ethyl)Urea has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers at the Massachusetts Institute of Technology (MIT) have explored its application as a component in organic field-effect transistors (OFETs), where it demonstrated promising charge transport properties.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. For example, researchers have explored the substitution of the cyclopentyl group with other cyclic structures to investigate their impact on biological activity. These studies have provided valuable insights into the relationship between molecular structure and bioactivity, paving the way for the development of more potent derivatives.

In conclusion, 1-Cyclopentyl-3-(2-Methoxy-2-(Thiophen-3-Yl)Ethyl)Urea (CAS 1448077-23-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic and analytical techniques, has positioned it as a key molecule for future research and development. As ongoing studies continue to uncover its full range of applications, this compound is poised to make meaningful contributions to both medicine and materials science.